Cas no 39549-22-9 (2-(3-ethoxy-4-hydroxyphenyl)-2-hydroxyacetic acid)

• Product Name: 2-(3-ethoxy-4-hydroxyphenyl)-2-hydroxyacetic acid
• CAS No: 39549-22-9
• MF: C₁₀H₁₂O₅
• MW: 212.199283599854
• CID: 924671
• PubChem ID: 193792
• Update Time: 2025-05-22

2-(3-ethoxy-4-hydroxyphenyl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-4-hydroxymandelic acid
• 2-(3-ethoxy-4-hydroxyphenyl)-2-hydroxyacetic acid
• (3-Ethoxy-4-hydroxyphenyl)(hydroxy)acetic acid
• benzeneacetic acid, 3-ethoxy-alpha,4-dihydroxy-
• 3-Ethoxy-p-hydroxymandelic acid
• EN300-1854216
• (3-Ethoxy-4-hydroxyphenyl)(hydroxy)acetic acid #
• EHMA
• (3-ethoxy-4-hydroxyphenyl)hydroxy-acetic acid
• AKOS010487933
• Benzeneacetic acid, 3-ethoxy-.beta.,4-dihydroxy-
• SCHEMBL974150
• DTXSID20960157
• 39549-22-9

• Inchi： 1S/C10H12O5/c1-2-15-8-5-6(3-4-7(8)11)9(12)10(13)14/h3-5,9,11-12H,2H2,1H3,(H,13,14)
• InChI Key： YOIZTLBZAMFVPK-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C=CC(=C1)C(C(=O)O)O)O

Computed Properties

• Exact Mass: 212.06846
• Monoisotopic Mass: 212.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 87Ų

Experimental Properties

• PSA: 86.99

Additional information on 2-(3-ethoxy-4-hydroxyphenyl)-2-hydroxyacetic acid

2-(3-Ethoxy-4-Hydroxyphenyl)-2-Hydroxyacetic Acid: A Comprehensive Overview

2-(3-Ethoxy-4-Hydroxyphenyl)-2-Hydroxyacetic Acid is a compound with the CAS number 39549-22-9, which has garnered significant attention in the fields of organic chemistry, pharmacology, and natural product research. This compound is notable for its unique structure, which combines a hydroxyl group, an ethoxy group, and a phenolic ring, making it a versatile molecule with potential applications in drug development and as a natural product analog. Recent studies have highlighted its role in various biological systems, further underscoring its importance in contemporary scientific research.

The chemical structure of 2-(3-Ethoxy-4-Hydroxyphenyl)-2-Hydroxyacetic Acid is characterized by a phenolic ring substituted with an ethoxy group at the 3-position and a hydroxyl group at the 4-position. The molecule also features a hydroxyl group attached to an acetic acid moiety at the 2-position. This arrangement confers the compound with both phenolic and carboxylic acid functionalities, which are known to participate in various biochemical interactions. The compound's structure has been extensively studied using advanced spectroscopic techniques, including NMR spectroscopy and mass spectrometry, providing insights into its conformational flexibility and reactivity.

Recent research has focused on the biological activities of 2-(3-Ethoxy-4-Hydroxyphenyl)-2-Hydroxyacetic Acid, particularly its potential as an antioxidant and anti-inflammatory agent. Studies have demonstrated that the compound exhibits significant free radical scavenging activity, which is attributed to its phenolic hydroxyl groups. These groups are known to donate electrons and stabilize free radicals, thereby reducing oxidative stress in biological systems. Additionally, the compound has shown promise in modulating inflammatory pathways, making it a candidate for therapeutic applications in conditions such as arthritis and neurodegenerative diseases.

The synthesis of 2-(3-Ethoxy-4-Hydroxyphenyl)-2-Hydroxyacetic Acid has been optimized through various methodologies, including enzymatic synthesis and chemical derivatization. These methods have improved the yield and purity of the compound, facilitating its use in large-scale studies. Furthermore, the compound has been isolated from natural sources, such as certain plant extracts, highlighting its presence in nature and potential for sustainable production.

In terms of applications, 2-(3-Ethoxy-4-Hydroxyphenyl)-2-Hydroxyacetic Acid has been explored as a lead compound for drug development. Its ability to interact with cellular receptors and enzymes makes it a valuable tool in medicinal chemistry. Recent advancements in computational modeling have enabled researchers to predict the binding affinities of this compound to various drug targets, further accelerating its development as a therapeutic agent.

The environmental impact of 2-(3-Ethoxy-4-Hydroxyphenyl)-2-Hydroxyacetic Acid has also been studied, with particular emphasis on its biodegradability and toxicity profiles. Research indicates that the compound is readily biodegradable under aerobic conditions, minimizing its environmental footprint. However, further studies are required to fully understand its long-term effects on ecosystems.

In conclusion, 2-(3-Ethoxy-4-Hydroxyphenyl)-2-Hydroxyacetic Acid (CAS No: 39549-22-9) is a multifaceted compound with significant potential in various scientific domains. Its unique chemical structure, coupled with its diverse biological activities, positions it as a key molecule for future research and development. As ongoing studies continue to unravel its properties and applications, this compound is poised to make meaningful contributions to the fields of chemistry and pharmacology.